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Compound of Interest

Compound Name: Propyl 3-methoxybenzoate

CAS No.: 183897-90-7

Cat. No.: B065898 Get Quote

Executive Summary & Chemical Identity
Propyl 3-methoxybenzoate (Benzoic acid, 3-methoxy-, propyl ester) is an organic ester used

primarily as an intermediate in organic synthesis and fragrance chemistry.[1] Unlike common

solvents, it is often handled in smaller, stoichiometric quantities, yet it requires strict adherence

to organic waste protocols to prevent environmental contamination and regulatory non-

compliance.

This guide defines the cradle-to-grave disposal workflow, ensuring compliance with RCRA

(Resource Conservation and Recovery Act) standards and minimizing safety risks associated

with ester hydrolysis and flammability.

Chemical Profile & Verification
Before disposal, verify the chemical identity to ensure it is not an isomer with different

toxicological properties (e.g., Propyl 4-methoxybenzoate).
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Parameter Data Operational Implication

Chemical Name Propyl 3-methoxybenzoate
Verify label against specific

isomer (meta-substituted).

Class Aromatic Ester
Do not dispose of down the

drain.[1][2][3]

Flash Point > 90°C (Estimated)*

Combustible.[1] Classified as

Non-Halogenated Organic

Waste.

Solubility Low (Water); High (Organics)

Must be dissolved in

compatible solvent if solid

residue remains.[1]

Hazards (GHS)
H315 (Skin Irrit.), H319 (Eye

Irrit.)[1][4]

Standard PPE (Nitrile gloves,

Safety Goggles) required.[1]

*Note: Flash points for high molecular weight benzoate esters typically exceed 90°C. Always

consult the specific vendor SDS (Safety Data Sheet) for the exact batch value.

Hazard Assessment & Waste Categorization
Proper disposal relies on accurate waste stream categorization.[5] Propyl 3-
methoxybenzoate is not typically P-listed or U-listed by the EPA, meaning it does not carry a

specific acute toxicity waste code. However, it falls under Characteristic Waste protocols.

The "Why" Behind the Protocol
Aquatic Toxicity: Benzoate esters can be toxic to aquatic life with long-lasting effects. Drain

disposal is strictly prohibited under the Clean Water Act.

Combustibility: While not highly volatile, the organic nature of the ester contributes to the

caloric load of waste streams, making Fuel Blending/Incineration the required disposal

method.

Chemical Incompatibility: Esters can hydrolyze in the presence of strong acids or bases.

Segregation from oxidizers (e.g., Nitric Acid) is critical to prevent exothermic nitration
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reactions on the aromatic ring.

Waste Stream Decision Logic
Use the following logic to determine the correct waste container.

Propyl 3-Methoxybenzoate Waste Mixed with Halogenated Solvents?
(DCM, Chloroform)

Aqueous Content > 50%?No

STREAM A:
Halogenated Organic Waste

Yes

STREAM B:
Non-Halogenated Organic Waste

(PREFERRED)
No (Pure or Solvent Mix)

STREAM C:
Aqueous Organic Waste

Yes

Click to download full resolution via product page

Figure 1: Waste Stream Decision Matrix. For pure Propyl 3-methoxybenzoate, Stream B is

the standard path.[1]

Step-by-Step Disposal Protocol
Phase 1: Preparation & PPE

Don PPE: Wear nitrile gloves (0.11 mm minimum thickness), lab coat, and chemical splash

goggles.

Fume Hood: Perform all transfers inside a certified chemical fume hood to capture organic

vapors.

Container Selection: Use a High-Density Polyethylene (HDPE) or amber glass container.

Ensure the cap has a chemically resistant liner (PTFE).

Phase 2: Transfer & Solubilization
Liquid Waste: Pour directly into the Non-Halogenated Organic Waste container.

Solid/Residue: If the ester has solidified or is a viscous sludge:
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Dissolve the residue with a minimal amount of compatible solvent (e.g., Acetone, Ethanol,

or Ethyl Acetate).

Transfer the resulting solution to the waste container.

Triple Rinse: Rinse the original bottle 3 times with the solvent, adding all rinsate to the

waste container.

Phase 3: Labeling & Storage (Satellite Accumulation
Area)

Labeling: Attach a hazardous waste tag immediately upon the first drop entering the

container.

Constituents: List "Propyl 3-methoxybenzoate" and any solvents used (e.g., "Acetone").

Hazards: Check "Irritant" and "Flammable/Combustible".

Closure: Keep the container tightly closed when not actively adding waste. Funnels must be

removed or latched closed.

Segregation: Store the container in secondary containment (tray), separate from Oxidizers

and Strong Acids.

Spill Management Contingency
In the event of a spill (>100 mL), immediate action is required to prevent slip hazards and vapor

accumulation.
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Spill Detected

Assess Volume & Risk
(Is it >1L or in a confined space?)

EVACUATE LAB
Call EHS/Emergency Services

High Risk

Containment
Use Absorbent Socks/Pillows

Low Risk (Manageable)

Absorption
Apply Vermiculite or Clay

Collection
Scoop into sealable bag/pail

Label as Hazardous Waste
(Debris contaminated with Ester)

Click to download full resolution via product page

Figure 2: Spill Response Workflow. Note: Do not use combustible materials like sawdust for

absorption.

Cleanup Procedure:

Ventilate: Open fume hoods to maximum; open windows if safe.

Absorb: Use inert absorbents like Vermiculite, Bentonite Clay, or Sand. Avoid paper towels

for large spills as they increase flammability surface area.
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Decontaminate: Wash the spill area with a soap/water solution after bulk removal. Collect

this wash water as hazardous waste (Stream C in Figure 1).

References & Authority
The protocols above are synthesized from federal regulations and standard chemical hygiene

practices.

U.S. Environmental Protection Agency (EPA).Resource Conservation and Recovery Act

(RCRA) Regulations: 40 CFR Part 261 - Identification and Listing of Hazardous Waste.

National Institutes of Health (NIH) - PubChem.Compound Summary: Benzoate Esters

(General Class Properties).[6]

Occupational Safety and Health Administration (OSHA).Laboratory Safety Guidance (OSHA

3404-11R).

American Chemical Society (ACS).Guide for Chemical Spill Response in Laboratories.

Disclaimer: This guide is for operational planning. Always consult the specific Safety Data

Sheet (SDS) provided by your chemical vendor (e.g., Sigma-Aldrich, Combi-Blocks) for batch-

specific data.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disposal Procedures[1]]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b065898#propyl-3-methoxybenzoate-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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